Cas no 936249-47-7 (4-(furan-3-yl)aniline)

• Product Name: 4-(furan-3-yl)aniline
• CAS No: 936249-47-7
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD19612447
• CID: 5235729
• PubChem ID: 44420988
• Update Time: 2026-03-08

4-(furan-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3-furanyl)-
• 4-(furan-3-yl)aniline
• SCHEMBL1016530
• AKOS013265082
• G79175
• EN300-220992
• DTXSID101313190
• PD181703
• CHEMBL374967
• 4-(3-Furanyl)benzenamine
• 4-furan-3-yl-phenylamine
• DB-105933
• 936249-47-7
• NSKKXDBWURWAOW-UHFFFAOYSA-N

• MDL： MFCD19612447
• Inchi： 1S/C10H9NO/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-7H,11H2
• InChI Key： NSKKXDBWURWAOW-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2C=COC=2)C=C1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(furan-3-yl)aniline

Research Briefing on 936249-47-7 and 4-(furan-3-yl)aniline in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules such as 936249-47-7 and 4-(furan-3-yl)aniline. These compounds have garnered attention due to their potential applications in drug discovery, medicinal chemistry, and material science. This briefing provides an overview of the latest research findings, focusing on their synthesis, biological activity, and therapeutic potential.

936249-47-7, a compound with a unique chemical structure, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, which are critical for targeting various cancers and inflammatory diseases. The compound's ability to modulate specific enzymatic pathways makes it a promising candidate for further preclinical evaluation.

4-(furan-3-yl)aniline, on the other hand, has emerged as a versatile building block in organic synthesis. Its furan and aniline moieties contribute to its reactivity and potential as a precursor for heterocyclic compounds. Recent publications have demonstrated its use in the synthesis of novel antimicrobial agents, with some derivatives showing potent activity against drug-resistant bacterial strains. The compound's structural features also make it a valuable scaffold for designing fluorescent probes and sensors.

One notable study published in the Journal of Medicinal Chemistry (2023) detailed the synthesis of 936249-47-7 derivatives and their evaluation as selective inhibitors of protein kinases. The research team employed structure-activity relationship (SAR) analysis to optimize the compounds' potency and selectivity, leading to the identification of several lead candidates with nanomolar activity. These findings underscore the compound's potential in targeted cancer therapies.

In parallel, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of 4-(furan-3-yl)aniline derivatives. The researchers synthesized a series of analogs and tested their efficacy against Gram-positive and Gram-negative bacteria. Several compounds exhibited broad-spectrum activity, with minimal cytotoxicity to mammalian cells, suggesting their potential as novel antibiotics.

The combination of computational modeling and experimental validation has further enhanced the understanding of these compounds' mechanisms of action. Molecular docking studies have revealed key interactions between 936249-47-7 and kinase active sites, while spectroscopic analyses have elucidated the electronic properties of 4-(furan-3-yl)aniline derivatives. These insights are instrumental in guiding the design of next-generation therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of these compounds. Future research directions may include improving their bioavailability, reducing off-target effects, and exploring their applications in combination therapies. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications.

In conclusion, 936249-47-7 and 4-(furan-3-yl)aniline represent two important chemical entities with significant potential in drug discovery and development. Continued research into their properties and applications is expected to yield novel therapeutic agents and advance our understanding of chemical biology. This briefing serves as a snapshot of the current state of research and highlights the opportunities for further investigation in this dynamic field.